Cas no 1566590-77-9 (Melanotan-1)

• Product Name: Melanotan-1
• CAS No: 1566590-77-9
• MF: C₈₀H₁₁₅N₂₁O₂₁
• MW: 1706.89721798897
• CID: 4730164
• Update Time: 2025-05-22

Melanotan-1 Chemical and Physical Properties

Names and Identifiers

• Afamelanotide acetate
• Melanotan-1
• Afamelanotide triacetate
• CUV1647 ACETATE
• A-melanotropin, 4(nle)-7(d-phe)

• Inchi： 1S/C78H111N21O19.C2H4O2/c1-5-6-19-52(91-75(116)61(41-101)97-72(113)57(34-46-24-26-49(103)27-25-46)94-74(115)60(40-100)88-44(4)102)68(109)92-54(28-29-64(105)106)70(111)96-59(36-48-38-83-42-87-48)73(114)93-56(33-45-16-8-7-9-17-45)71(112)90-53(22-14-31-84-78(81)82)69(110)95-58(35-47-37-85-51-20-11-10-18-50(47)51)67(108)86-39-63(104)89-55(21-12-13-30-79)77(118)99-32-15-23-62(99)76(117)98-65(43(2)3)66(80)107;1-2(3)4/h7-11,16-18,20,24-27,37-38,42-43,52-62,65,85,100-101,103H,5-6,12-15,19,21-23,28-36,39-41,79H2,1-4H3,(H2,80,107)(H,83,87)(H,86,108)(H,88,102)(H,89,104)(H,90,112)(H,91,116)(H,92,109)(H,93,114)(H,94,115)(H,95,110)(H,96,111)(H,97,113)(H,98,117)(H,105,106)(H4,81,82,84);1H3,(H,3,4)/t52-,53-,54-,55-,56+,57-,58-,59-,60-,61-,62-,65+;/m0./s1
• InChI Key： LBIUKNXYUXOWFF-NZYUYXRJSA-N
• SMILES： O=C([C@H](CCCCN)NC(CNC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCCNC(=N)N)NC([C@@H](CC1C=CC=CC=1)NC([C@H](CC1=CNC=N1)NC([C@H](CCC(=O)O)NC([C@H](CCCC)NC([C@H](CO)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC(C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@@H](C(N)=O)C(C)C)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 122
• Rotatable Bond Count: 51
• Complexity: 3390
• Topological Polar Surface Area: 680

Additional information on Melanotan-1

Melanotan-1: A Comprehensive Overview

Melanotan-1, also known by its CAS number 1566590-77-9, is a synthetic analog of alpha-melanocyte-stimulating hormone (α-MSH). It has garnered significant attention in the scientific and medical communities due to its potential applications in treating various skin conditions and its role in understanding melanocyte biology. This peptide has been extensively studied for its ability to stimulate melanin production, which makes it a valuable tool in both research and therapeutic settings.

The chemical structure of Melanotan-1 is based on the sequence of α-MSH, a naturally occurring peptide that plays a crucial role in regulating skin pigmentation. By mimicking the action of α-MSH, Melanotan-1 can induce melanogenesis, the process by which melanocytes produce melanin. This property has led to its investigation as a potential treatment for conditions such as vitiligo, a disorder characterized by depigmentation of the skin. Recent studies have demonstrated that Melanotan-1 can effectively restore pigmentation in affected areas, offering hope for patients seeking a non-invasive treatment option.

In addition to its therapeutic applications, Melanotan-1 has been utilized in cosmetic dermatology to enhance skin tone and reduce the appearance of age spots. Its ability to modulate melanin production makes it a promising candidate for developing innovative skincare products. Researchers are also exploring its potential in photoprotection, as increased melanin production can provide natural protection against harmful UV radiation.

Recent advancements in peptide synthesis have enabled the production of high-purity Melanotan-1, ensuring consistent results in both preclinical and clinical studies. These improvements have facilitated large-scale trials, which are crucial for establishing the safety and efficacy of this compound. Furthermore, the development of novel delivery systems, such as topical formulations and sustained-release mechanisms, has expanded the potential applications of Melanotan-1.

The mechanism of action of Melanotan-1 involves activation of the melanocortin 1 receptor (MC1R), a G-protein coupled receptor expressed on melanocytes. This interaction triggers a cascade of intracellular signaling pathways that ultimately lead to increased melanin synthesis. Understanding this process has not only enhanced our knowledge of melanocyte function but also opened new avenues for targeting other conditions associated with MC1R activity.

One area of active research is the exploration of Melanotan-1's role in hair pigmentation. Scientists are investigating whether this peptide can be used to treat conditions such as alopecia areata or to enhance hair color intensity. Early findings suggest that it may have applications in both hair restoration and cosmetic coloring, although further studies are needed to confirm these effects.

In conclusion, Melanotan-1 (CAS 1566590-77-9) represents a significant advancement in peptide-based therapies for skin and hair disorders. Its ability to stimulate melanin production offers promising solutions for conditions ranging from vitiligo to age-related pigmentation changes. As research continues to uncover new applications and refine delivery methods, Melanotan-1 is poised to play an increasingly important role in dermatology and cosmetics.